Cas no 53172-04-6 ((7)-Paradol)
(7)-Paradol structure
Product Name:(7)-Paradol
CAS No:53172-04-6
MF:C18H28O3
MW:292.413125991821
CID:2055700
PubChem ID:13733135
Update Time:2025-04-21
(7)-Paradol Chemical and Physical Properties
Names and Identifiers
-
- (7)-Paradol
- 1-(4-Hydroxy-3-methoxy-phenyl)-undecan-3-on
- 1-(4-hydroxy-3-methoxy-phenyl)-undecan-3-one
- -Paradol
- [7]Paradol
- [7]-Paradol
- CHEBI:174779
- 53172-04-6
- BDBM50231174
- 1-(4-hydroxy-3-methoxyphenyl)undecan-3-one
- CHEMBL431200
- SCHEMBL4883880
- 4-Hydroxy-3-methoxyphenethyl octyl ketone
- DTXSID701268644
- 1-(4-Hydroxy-3-methoxyphenyl)-3-undecanone
-
- Inchi: 1S/C18H28O3/c1-3-4-5-6-7-8-9-16(19)12-10-15-11-13-17(20)18(14-15)21-2/h11,13-14,20H,3-10,12H2,1-2H3
- InChI Key: CNKCFVAEACZBPL-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC(=C(C=1)OC)O)CCCCCCCC
Computed Properties
- Exact Mass: 292.20384475g/mol
- Monoisotopic Mass: 292.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 46.5Ų
(7)-Paradol Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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